Cas no 1105216-40-7 (2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide)

2-[5-(2,4-Difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide is a specialized organic compound featuring a 1,2-oxazole core substituted with a 2,4-difluorophenyl group at the 5-position and an acetamide moiety at the 3-position, linked to a 2,5-dimethoxyphenylamine. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate for bioactive molecules or as a scaffold for drug discovery. The presence of fluorine and methoxy groups may enhance metabolic stability and binding affinity in target interactions. Its well-defined heterocyclic framework offers versatility for further functionalization, making it valuable for research in pharmacologically active compounds. Suitable for controlled synthetic applications requiring precise molecular architecture.

2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide structure

1105216-40-7 structure

Product Name:2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide

CAS No:1105216-40-7

MF:C₁₉H₁₆F₂N₂O₄

MW:374.338151931763

CID:5757697

Update Time:2025-05-23

2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide
- Inchi： 1S/C19H16F2N2O4/c1-25-13-4-6-17(26-2)16(10-13)22-19(24)9-12-8-18(27-23-12)14-5-3-11(20)7-15(14)21/h3-8,10H,9H2,1-2H3,(H,22,24)
- InChI Key： WGBJDTGSRYYLMA-UHFFFAOYSA-N
- SMILES： C(NC1=CC(OC)=CC=C1OC)(=O)CC1C=C(C2=CC=C(F)C=C2F)ON=1

2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5001-1481-2μmol	2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide	1105216-40-7	2μmol	$57.0	2023-09-10
Life Chemicals	F5001-1481-5μmol	2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide	1105216-40-7	5μmol	$63.0	2023-09-10
Life Chemicals	F5001-1481-10μmol	2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide	1105216-40-7	10μmol	$69.0	2023-09-10
Life Chemicals	F5001-1481-20μmol	2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide	1105216-40-7	20μmol	$79.0	2023-09-10
Life Chemicals	F5001-1481-1mg	2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide	1105216-40-7	1mg	$54.0	2023-09-10
Life Chemicals	F5001-1481-2mg	2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide	1105216-40-7	2mg	$59.0	2023-09-10
Life Chemicals	F5001-1481-3mg	2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide	1105216-40-7	3mg	$63.0	2023-09-10
Life Chemicals	F5001-1481-4mg	2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide	1105216-40-7	4mg	$66.0	2023-09-10
Life Chemicals	F5001-1481-5mg	2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide	1105216-40-7	5mg	$69.0	2023-09-10
Life Chemicals	F5001-1481-10mg	2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide	1105216-40-7	10mg	$79.0	2023-09-10

2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide Related Literature

1. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
2. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
4. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

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5. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

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Additional information on 2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide

Comprehensive Overview of 2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide (CAS No. 1105216-40-7)

2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide, with the CAS number 1105216-40-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of acetamide derivatives, which are known for their diverse biological activities. The presence of both difluorophenyl and dimethoxyphenyl moieties in its structure makes it a promising candidate for drug discovery, particularly in the development of targeted therapies.

In recent years, the scientific community has shown increasing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The 2,4-difluorophenyl group in this compound is a key feature that contributes to its potential applications in medicinal chemistry. Researchers are particularly intrigued by its possible role in modulating enzyme activity or receptor binding, which could lead to breakthroughs in treating various diseases. This aligns with the growing demand for precision medicine and personalized therapeutics.

The oxazole ring in the structure of 2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide is another critical component. Oxazole derivatives are widely studied for their anti-inflammatory, antimicrobial, and anticancer properties. This has led to a surge in searches for oxazole-based drugs and heterocyclic compounds in academic and industrial research. The compound’s unique combination of fluorine atoms and methoxy groups further enhances its potential as a lead compound in drug development.

From a synthetic perspective, the preparation of 2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide involves multi-step organic reactions, including condensation and cyclization processes. The compound’s molecular weight and solubility properties make it suitable for various formulation studies. Its stability under physiological conditions is also a topic of interest, as it determines the compound’s viability in preclinical trials.

The growing popularity of computational chemistry and AI-driven drug design has further amplified the relevance of this compound. Many researchers are now exploring its molecular docking potential with specific protein targets, which could unlock new avenues for drug repurposing. This trend reflects the broader shift toward data-driven research in the pharmaceutical industry.

In summary, 2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(2,5-dimethoxyphenyl)acetamide (CAS No. 1105216-40-7) represents a fascinating area of study at the intersection of organic chemistry and pharmacology. Its structural features and potential applications make it a valuable subject for ongoing and future research, particularly in the context of innovative therapeutics and biomolecular interactions.